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Compound of Interest

Compound Name: Isophthaloyl dichloride

Cat. No.: B1221377

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophthaloyl dichloride (IPC), identified by CAS number 99-63-8, is a highly reactive aromatic
acyl chloride derived from isophthalic acid.[1][2] It serves as a fundamental building block in the
synthesis of a wide range of high-performance materials and complex organic molecules.[3][4]
Presented as a white to pale yellow crystalline solid, IPC is characterized by a pungent odor
and vigorous reactivity, particularly with nucleophiles like water, alcohols, and amines.[5][6]
This reactivity is harnessed in industrial and laboratory settings for polycondensation reactions,
leading to the formation of robust polymers such as aramids (aromatic polyamides), polyesters,
and polyarylates.[3][7]

For professionals in research and drug development, isophthaloyl dichloride is not only a
precursor to advanced materials with potential biomedical applications but also a key
intermediate in the synthesis of specialty chemicals and pharmacologically active scaffolds.[4]
[5] Its rigid benzenoid structure and bifunctional nature allow for the precise construction of
well-defined molecular architectures. This guide provides a comprehensive technical overview
of its properties, synthesis, experimental protocols, and applications relevant to the scientific
community.

Physical and Chemical Properties
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The fundamental properties of isophthaloyl dichloride are summarized in the table below.

Due to its specific melting range, the compound may exist as a solid, liquid, or a supercooled

melt at ambient temperatures.[8][9]

Property Value
CAS Number 99-63-8|2]
IUPAC Name benzene-1,3-dicarbonyl chloride[2]

Molecular Formula

CsH4Cl202[2]

Molecular Weight 203.02 g/mol [2]

Appearance White to pale yellow crystalline solid/mass[5][10]
Melting Point 42-45 °C[8]

Boiling Point 276 °C (lit)[11]

Density 1.39 g/cm3 at 17 °C[8][9]

Vapor Pressure

0.04 hPa at 25 °C[8]

Flash Point 180 °C (356 °F) - closed cup[8][11]
Soluble in ether, chloroform, benzene, and other
Solubility organic solvents.[6][10][12] Reacts vigorously

with water and alcohols.[5][6][13]

Refractive Index

1.570 at 47 °C[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and quality control of isophthaloyl

dichloride. Key spectral data are compiled below.
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Technique

Key Signals / Information

Infrared (IR) Spectroscopy

IR: 13750 (Sadtler Research Laboratories Prism
Collection)[5]

1H NMR Spectroscopy

Spectra available in databases (e.g.,
SpectraBase).[5] Aromatic protons are expected

in the & 7.5-8.5 ppm range.

13C NMR Spectroscopy

Spectra available in databases.[5] Carbonyl
carbons (C=0) are expected around 6 165-170
ppm. Aromatic carbons appear in the 6 125-135

ppm region.

Mass Spectrometry (GC-MS)

Molecular lon (M*) peak expected at m/z = 202,
with characteristic isotopic pattern for two
chlorine atoms (M+2, M+4).[5]

Synthesis and Key Reactions
Synthesis of Isophthaloyl Dichloride

The most common industrial and laboratory synthesis of isophthaloyl dichloride involves the

chlorination of isophthalic acid.[5] Thionyl chloride (SOCL) is a frequently used chlorinating

agent, often in the presence of a catalytic amount of an N,N-dimethylamide like DMF.[3][5]

Phosgene is also used as a chlorinating agent in some processes.[14] The reaction proceeds

by converting the carboxylic acid groups into highly reactive acyl chloride groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Isophthaloyl Dichloride
(CAS 99-63-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221377#isophthaloyl-dichloride-cas-number-99-63-
8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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